Cas no 71116-82-0 (Tiaprost)

Tiaprost Properties

Names and Identifiers

• Tiaprost
• 7-[3,5-Dihydroxy-2-[3-hydroxy-4-(3-thienyloxy)-1-butenyl]cyclopentyl]-5-heptenoic acid
• (E)-7-[3,5-dihydroxy-2-[(E)-3-hydroxy-4-thiophen-3-yloxybut-1-enyl]cyclopentyl]hept-5-enoic acid
• 5-Heptenoic acid,7-(3,5-dihydroxy-2-(3-hydroxy-4-(3-thienyloxy)-1-butenyl)cyclopentyl)
• Iliren
• Tiaprostum
• Tiaprostum [INN-Latin]
• UNII-98E50HHH7M
• DTXSID901021711
• AKOS040742740
• CS-0041593
• SCHEMBL12495592
• 5-Heptenoic acid,7-[3,5-dihydroxy-2-[3-hydroxy-4-(3-thienyloxy)-1-butenyl]cyclopentyl]-
• SCHEMBL12495595
• 71116-82-0
• AKOS015896642
• A850966
• HY-111478
• BCP30311
• 7-(3,5-Dihydroxy-2-(3-hydroxy-4-(thiophen-3-yloxy)but-1-en-1-yl)cyclopentyl)hept-5-enoic acid
• +Expand

• InChIKey： FYBFDIIAPRHIQS-JRSBLEPXSA-N
• Inchi： InChI=1S/C20H28O6S/c21-14(12-26-15-9-10-27-13-15)7-8-17-16(18(22)11-19(17)23)5-3-1-2-4-6-20(24)25/h1,3,7-10,13-14,16-19,21-23H,2,4-6,11-12H2,(H,24,25)/b3-1-,8-7+/t14?,16-,17-,18+,19-/m1/s1
• SMILES： O=C(O)CCC/C=C/CC1C(/C=C/C(O)COC2=CSC=C2)C(O)CC1O

Computed Properties

• Exact Mass: 396.16100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 396.16065978g/mol
• Heavy Atom Count: 27
• Complexity: 509
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 136Ų

Experimental Properties

• LogP: 2.60310
• PSA: 135.46000